Cas no 1356087-38-1 ((5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid)

• Product Name: (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid
• CAS No: 1356087-38-1
• MF: C₈H₁₃BN₂O₄S
• MW: 244.075820684433
• MDL: MFCD20527362
• CID: 1030015
• PubChem ID: 71303430
• Update Time: 2025-11-06

(5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid
• (5-(1-Methylethylsulfomido)pyridin-3-yl)boronic acid
• [5-(propan-2-ylsulfonylamino)pyridin-3-yl]boronic acid
• (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronicacid
• AKOS016845777
• 5-(1-methylethylsulfonamido)pyridin-3-ylboronic acid
• {5-[(Propane-2-sulfonyl)amino]pyridin-3-yl}boronic acid
• DTXSID50744922
• 1356087-38-1

• MDL： MFCD20527362
• Inchi： 1S/C8H13BN2O4S/c1-6(2)16(14,15)11-8-3-7(9(12)13)4-10-5-8/h3-6,11-13H,1-2H3
• InChI Key： MDWDCWXPHADGLI-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=NC=C(B(O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 244.0689082g/mol
• Monoisotopic Mass: 244.0689082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid

Introduction to (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic Acid and Its Significance in Modern Chemical Biology

(5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid, with the CAS number 1356087-38-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This boronic acid derivative has garnered attention due to its unique structural properties and its potential applications in drug discovery, particularly in the development of targeted therapies. The compound's structure, featuring a pyridine ring substituted with a sulfonamido group and a boronic acid moiety, makes it a versatile intermediate for various biochemical and medicinal chemistry applications.

The< strong> boronic acid functionality is particularly noteworthy as it serves as a key component in Suzuki-Miyaura cross-coupling reactions, a widely used palladium-catalyzed reaction in organic synthesis. This reaction is instrumental in constructing complex molecular architectures, making it invaluable for the synthesis of novel pharmaceuticals. The< strong> pyridine ring in the compound's structure not only enhances its solubility and bioavailability but also provides a platform for further functionalization, enabling the creation of more sophisticated derivatives with tailored biological activities.

The< strong> sulfonamido group attached to the pyridine ring adds another layer of functionality to this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this group into the< strong> (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid structure, researchers can explore new pharmacophores that may exhibit enhanced therapeutic efficacy. This has led to increased interest in this compound as a potential lead molecule for drug development.

In recent years, there has been significant progress in understanding the role of boronic acids in medicinal chemistry. The ability of boronic acids to form stable complexes with various biomolecules has opened up new avenues for therapeutic intervention. For instance, boron-containing compounds have been investigated for their potential in treating diseases such as cancer and inflammatory disorders. The< strong> (5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid derivative, with its unique structural features, is being explored as a candidate for these applications.

The< strong>CAS number 1356087-38-1 provides a unique identifier for this compound, facilitating its use in research and industrial settings. This standardized naming system ensures that researchers around the world can accurately identify and reference the compound, promoting collaboration and consistency in scientific literature. The availability of this compound under its CAS number also simplifies regulatory compliance and quality control processes, making it easier for pharmaceutical companies to incorporate it into their drug development pipelines.

One of the most exciting areas of research involving< strong>(5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid is its application in the development of targeted therapeutics. Boronic acids have been shown to exhibit high selectivity for certain biological targets, making them ideal candidates for precision medicine. For example, recent studies have demonstrated the potential of boronic acid derivatives to inhibit specific enzymes involved in cancer progression. The< strong>sulfonamido group present in this compound may enhance its binding affinity to these targets, leading to more effective treatments.

The< strong>Suzuki-Miyaura cross-coupling reaction is another area where this compound shines. This reaction allows for the efficient construction of biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). By using< strong>(5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid as a starting material, researchers can synthesize complex molecules with high yields and purity. This capability is crucial for large-scale pharmaceutical production and has made this compound an attractive choice for industrial applications.

The structural versatility of< strong>(5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid also makes it a valuable tool for computational chemistry studies. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound interacts with biological targets at the molecular level. These insights can then be used to optimize its design for better pharmacological properties.

In conclusion,< strong>(5-(1-Methylethylsulfonamido)pyridin-3-yl)boronic acid, identified by its CAS number 1356087-38-1, is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the presence of both boronic acid and sulfonamido groups, make it an excellent candidate for drug discovery efforts aimed at developing targeted therapies. The ability to perform< strong>Suzuki-Miyaura cross-coupling reactions using this compound further enhances its utility as an intermediate in organic synthesis. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.